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Compound of Interest

Compound Name: 3,5-Dibromobenzene-1,2-diol
CAS No.: 111167-61-4
Cat. No.: B1230532
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,5-Dibromobenzene-1,2-diol (also known
as 3,5-dibromocatechol), a halogenated aromatic compound with significant potential in
synthetic chemistry and as a research chemical. We will delve into its core properties, safety
considerations, synthetic pathways, and potential applications, offering a technical resource for
professionals in the field.

Core Chemical Identity and Properties

3,5-Dibromobenzene-1,2-diol is a member of the catechol class, characterized by a benzene
ring with two adjacent hydroxyl groups, and further substituted with two bromine atoms at the 3
and 5 positions.[1] This substitution pattern imparts specific chemical reactivity and physical
properties to the molecule.

Key Identifiers and Descriptors
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Identifier Value Source

CAS Number 111167-61-4 [1][2]

Molecular Formula CeH4Br202 [1]

IUPAC Name 3,5-dibromobenzene-1,2-diol [1]

Synonyms 3,5-dibromocatechol [1]
INChl=1S/C6H4Br202/c7-3-1-

InChl [1]
4(8)6(10)5(9)2-3/h1-2,9-10H
PSHYJLFHLSZNLM-

InChliKey [1]
UHFFFAOYSA-N

SMILES C1=C(C=C(C(=C10)0O)Br)Br [1]

Physicochemical Properties

Property Value Source

Molecular Weight 267.90 g/mol [1]
Light yellow (liquid) or white to

Appearance light yellow crystalline -
powder[3][4]

] ] 83 - 87 °C (for a related

Melting Point )
isomer)

Boiling Point 219 °C (for a related isomer)

Water Solubility

Insoluble

[3]

Note: Some physical properties like melting and boiling points are based on related

dibromobenzene isomers and should be considered indicative.

Safety and Handling

As with any halogenated aromatic compound, proper safety precautions are paramount when

handling 3,5-Dibromobenzene-1,2-diol. The available safety data suggests that this
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compound is a combustible material that can cause skin and eye irritation, and may also lead
to respiratory irritation.[3][5]

GHS Hazard Classifications

o Skin Corrosion/Irritation: Category 2[3][6]

e Serious Eye Damage/Eye Irritation: Category 2[3][6]

e Specific target organ toxicity — single exposure: Category 3 (Respiratory system)

o Aquatic Hazard (Acute and Chronic): Toxic to aquatic life with long lasting effects.[5]

Recommended Handling Procedures

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[5] Ensure that eyewash stations and safety showers are readily accessible.[5]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Avoid
prolonged or repeated contact.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]
Keep away from heat, sparks, and open flames.[3][6]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations. Avoid release to the environment.

Synthesis and Reactivity

While specific, detailed synthetic procedures for 3,5-Dibromobenzene-1,2-diol are not
extensively documented in readily available literature, general methodologies for the synthesis
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of substituted catechols can be applied. A common approach involves the bromination of a
suitable catechol precursor or the demethylation of a protected catechol derivative.

A plausible synthetic route could involve the direct bromination of 1,2-benzenediol. However,
controlling the regioselectivity to obtain the 3,5-disubstituted product would be a key challenge,
potentially leading to a mixture of isomers.

An alternative approach could be the demethylation of a corresponding dimethoxybenzene
derivative. For instance, a related synthesis of 3-bromobenzene-1,2-diol involves the treatment
of 2-bromo-6-methoxyphenol with boron tribromide (BBr3) in dichloromethane.[7][8] This strong
Lewis acid effectively cleaves the methyl ether to yield the desired diol.[7][8]

\ 1. BBr3, CH2Cl2
[Z-Bromo-G-methoxyphenolj 2. Hz0 FG-Bromobenzene-l,Z-dioD

Click to download full resolution via product page

Caption: General demethylation route for synthesizing a brominated catechol.

The reactivity of 3,5-Dibromobenzene-1,2-diol is dictated by the electron-withdrawing nature
of the bromine atoms and the electron-donating hydroxyl groups. The hydroxyl groups can
undergo typical reactions such as etherification and esterification. The aromatic ring is
deactivated towards electrophilic substitution due to the presence of the two bromine atoms.

Potential Applications and Research Interest

3,5-Dibromobenzene-1,2-diol serves as a versatile building block in organic synthesis. Its
utility is primarily in the construction of more complex molecules, leveraging the reactivity of the
hydroxyl groups and the potential for further functionalization of the aromatic ring.

o Pharmaceutical and Agrochemical Synthesis: Halogenated catechols are important
intermediates in the synthesis of various biologically active compounds. The bromine atoms
can serve as handles for cross-coupling reactions to introduce new carbon-carbon or
carbon-heteroatom bonds.
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» Materials Science: Catechol derivatives are known for their ability to form coordination
complexes with metal ions and to adhere to various surfaces. The dibromo-substitution could
modulate these properties for applications in polymers, adhesives, and coatings.

o Metabolite Studies: It has been identified as an algal, marine xenobiotic, mouse, and
bacterial xenobiotic metabolite, indicating its relevance in toxicological and environmental
studies.[1]

Spectroscopic Characterization

While a comprehensive set of spectra is not readily available in the public domain, the
expected spectroscopic signatures can be predicted based on its structure.

e 'H NMR: The proton NMR spectrum would be expected to show two signals in the aromatic
region, corresponding to the two non-equivalent aromatic protons. The chemical shifts would
be influenced by the deshielding effect of the bromine atoms and the shielding effect of the
hydroxyl groups.

e 13C NMR: The carbon NMR spectrum would exhibit six distinct signals for the six carbon
atoms of the benzene ring, unless there is accidental equivalence. The carbons attached to
the bromine and oxygen atoms would show characteristic chemical shifts.

e Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for a
molecule containing two bromine atoms (approximately 1:2:1 ratio for M, M+2, and M+4
peaks).

Conclusion

3,5-Dibromobenzene-1,2-diol is a valuable chemical intermediate with a range of potential
applications in research and development. Its synthesis and handling require careful
consideration of its reactivity and hazardous properties. This guide provides a foundational
understanding of this compound, intended to support researchers in their exploration of its
synthetic utility and novel applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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